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Compound of Interest

Compound Name: L 683519

Cat. No.: B1673896 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of L-

683519, a research chemical identified as Desmethyl Tacrolimus (CAS No. 132172-14-6). The

following procedures are intended for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of this compound, thereby minimizing

environmental impact and maintaining laboratory safety.

Chemical Identification and Hazard Assessment
L-683519, chemically known as Desmethyl Tacrolimus, is a pharmaceutical-related compound.

[1] While a comprehensive hazard classification under the Globally Harmonized System (GHS)

is not readily available, it is prudent to treat this compound with a high degree of caution due to

its relationship with Tacrolimus, a potent immunosuppressant. The Safety Data Sheet (SDS) for

Desmethyl Tacrolimus indicates that it is a "Pharmaceutical related compound of unknown

potency."[1] Therefore, all handling and disposal procedures should be conducted with

appropriate personal protective equipment (PPE) and engineering controls.

Key Safety Precautions:

Always handle L-683519 in a well-ventilated area, preferably within a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.
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Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.

Containment: For liquid spills, use an inert absorbent material such as sand or vermiculite to

contain the spill. For solid spills, gently cover the material to avoid dust generation.

Cleaning: Carefully collect the absorbed or spilled material using non-sparking tools and

place it into a sealed, appropriately labeled container for hazardous waste. The spill area

should then be decontaminated by washing with soap and water.

Waste Disposal: The collected waste from the spill cleanup must be disposed of as

hazardous chemical waste in accordance with institutional and local regulations.

Disposal Procedures
The recommended method for the disposal of L-683519 is through a licensed hazardous

material disposal company.[1]

Step-by-Step Disposal Protocol:

Segregation: Do not mix L-683519 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Packaging:

Place all waste materials containing L-683519 (including empty containers, contaminated

PPE, and cleanup materials) into a designated, leak-proof, and clearly labeled hazardous

waste container.

The container must be compatible with the chemical properties of Desmethyl Tacrolimus.
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Labeling:

The hazardous waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "Desmethyl Tacrolimus (L-683519), CAS: 132172-14-6."

Indicate the primary hazards associated with the waste, if known. Given the "unknown

potency," it is advisable to handle it as a potent pharmaceutical compound.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area (SAA) until it is collected by a licensed waste disposal vendor.

Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. They will coordinate with a licensed contractor for its final disposition,

which will likely involve high-temperature incineration.[1]

Quantitative Data Summary

Parameter Value/Information Source

Chemical Name Desmethyl Tacrolimus [1]

CAS Number 132172-14-6 [1]

GHS Classification No data available [1]

Recommended Disposal

Incineration via a licensed

hazardous material disposal

company

[1]

Experimental Protocols
Currently, specific experimental protocols detailing the use of L-683519 are not widely available

in the public domain. However, as a derivative of Tacrolimus, its use in research would likely

parallel that of its parent compound, focusing on its immunosuppressive properties.
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Researchers should adapt existing protocols for Tacrolimus with appropriate safety

considerations for a compound of unknown potency.

Signaling Pathway
Tacrolimus, and by extension its derivatives like L-683519, exerts its immunosuppressive

effects by inhibiting calcineurin. The following diagram illustrates the simplified signaling

pathway.
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Simplified Tacrolimus Signaling Pathway
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Caption: L-683519's mechanism of action involves inhibiting calcineurin.
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This guide is intended to provide essential information for the safe disposal of L-683519.

Always consult your institution's specific guidelines and the most current Safety Data Sheet

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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